Capillene
Overview
Description
Capillene is an organic compound that belongs to the class of benzene and substituted derivatives . These are aromatic compounds containing one monocyclic ring system consisting of benzene . This compound has been detected, but not quantified in, herbs and spices .
Synthesis Analysis
Since the 1970s, this compound has been targeted for synthesis by numerous investigators due to its stereochemistry, functionality, and the interesting geometry of the carbon skeleton . Simple and preparatively convenient methods of synthesizing the natural fungicidal antibiotics this compound, capillin, and related compounds were developed .Molecular Structure Analysis
This compound has a molecular formula of C12H10 . Its average mass is 154.208 Da and its monoisotopic mass is 154.078247 Da .Physical And Chemical Properties Analysis
This compound has a molecular formula of C12H10 . Its average mass is 154.208 Da and its monoisotopic mass is 154.078247 Da .Scientific Research Applications
Hepatoprotective Effects
Capillene has been identified as an active component in "Yinchenhao Decoction," a traditional formula for treating liver diseases. Research indicates that this compound, along with other components like capillin and genipin, can treat liver injury and fibrosis. These effects are achieved through mechanisms such as inhibiting nuclear factor kappa B activation, reducing inflammatory cytokine production, decreasing oxidative stress, and enhancing apoptosis of hepatic stellate cells (Zhu, 2008).
Essential Oil Composition
This compound was discovered as a major constituent (35.2%) in the essential oil of Santolina rosmarinifolia L. ssp. rosmarinifolia. This oil also contains monoterpenes and sesquiterpenes, with this compound playing a significant role in the oil's composition (Palá-Paúl et al., 1999).
Ecological Variation
Studies have shown that the presence of this compound in Artemisia capillaris varies depending on the plant's ecotype. This compound is mainly found in plants growing at riverside sites but is absent in leaves from plants near the sea, indicating a relationship between this compound content and ecological factors (Yano, 1975).
Seed Germination Inhibition
Research on Artemisia capillaris roots identified capillen (related to this compound) as a seed germination inhibitor. This compound was effective in completely inhibiting the germination of various seeds, demonstrating its potential as a natural herbicide or growth regulator (Yano & Ishizu, 1994).
Chemotaxonomic Characterization
A study on Artemisia dracunculus L. from the North-West Himalaya found that the major constituent of its essential oil was this compound (58.38%). This finding suggests that this compound-rich chemotypes of Artemisia species might be useful for industrial applications and in chemotaxonomic studies (Chauhan et al., 2010).
Anti-Apoptotic Activity in Liver Cells
This compound, along with capillin, was found to inhibit liver cell apoptosis induced by transforming growth factor β1. This discovery points to the potential therapeutic effects of these compounds in treating various inflammatory liver diseases (Yamamoto et al., 1996).
Chlorophyll Preservation and Degradation
Capillin and capillen from Artemisia capillaris Thunb. have been identified as substances that can either preserve or degrade chlorophyll, depending on the concentration and exposure conditions. This suggests their potential use in plant biology and agriculture (Ueda et al., 1984).
Production in Plant Cell Cultures
Research on Artemisia capillaris showed the production of capillen in shoot primordia cultured in a lab. This finding is important for biotechnological applications and the production of secondary metabolites in plant cell cultures (Hamada et al., 1991).
properties
IUPAC Name |
hexa-2,4-diynylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXQYRBLGGSLJHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC#CCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30199971 |
Source
|
| Record name | Benzene, 2,4-hexadiynyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30199971 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Capillene | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0034968 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Boiling Point |
140.00 to 143.00 °C. @ 10.00 mm Hg |
Source
|
| Record name | Capillene | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0034968 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
520-74-1 |
Source
|
| Record name | Capillene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=520-74-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 2,4-hexadiynyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000520741 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzene, 2,4-hexadiynyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30199971 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Capillene | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0034968 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
0 °C |
Source
|
| Record name | Capillene | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0034968 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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